4-chloro-N'-[(4-nitrobenzoyl)oxy]benzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-chlorophenyl)methylidene]amino] 4-nitrobenzoate
• InChI: InChI=1S/C14H10ClN3O4/c15-11-5-1-9(2-6-11)13(16)17-22-14(19)10-3-7-12(8-4-10)18(20)21/h1-8H,(H2,16,17)
• InChI Key: WQXDMMHSHBOAOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)ON=C(C2=CC=C(C=C2)Cl)N)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC=C1C(=O)O/N=C(/C2=CC=C(C=C2)Cl)\N)[N+](=O)[O-]
• Molecular Formula: C14H10ClN3O4
• Molecular Weight: 319.70 g/mol

Description

4-chloro-N'-[(4-nitrobenzoyl)oxy]benzenecarboximidamide, commonly known as CNBC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized through a complex process that involves several steps, and its unique structure makes it an ideal candidate for a wide range of studies.

Scientific Research Applications

CNBC has a wide range of potential applications in scientific research. One of its primary uses is in the field of medicinal chemistry, where it is being studied for its potential as an anti-cancer agent. CNBC has been shown to inhibit the growth of several cancer cell lines, including breast, lung, and colon cancer cells. Additionally, it has been found to induce apoptosis, or programmed cell death, in these cancer cells.
CNBC is also being studied for its potential as an antibacterial agent. It has been shown to have activity against several bacterial strains, including Staphylococcus aureus and Escherichia coli. This makes it a promising candidate for the development of new antibiotics.

Mechanism of Action

The mechanism of action of CNBC is not fully understood, but it is thought to involve the inhibition of certain enzymes involved in cell growth and proliferation. Specifically, it has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This inhibition leads to the accumulation of DNA damage and ultimately induces apoptosis in cancer cells.
Biochemical and Physiological Effects:
CNBC has been shown to have several biochemical and physiological effects. In addition to its anti-cancer and antibacterial activity, it has been found to have anti-inflammatory properties. It has been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One of the primary advantages of CNBC for lab experiments is its unique structure, which makes it an ideal candidate for a wide range of studies. Additionally, its anti-cancer and antibacterial activity make it a promising candidate for the development of new drugs.
However, there are also limitations to using CNBC in lab experiments. One of the primary limitations is its complex synthesis process, which can be time-consuming and expensive. Additionally, its mechanism of action is not fully understood, which can make it difficult to study.

Future Directions

There are several future directions for research on CNBC. One area of interest is its potential as an anti-cancer agent. Further studies are needed to fully understand its mechanism of action and to determine its efficacy in animal models.
Another area of interest is its potential as an antibacterial agent. Studies are needed to determine its effectiveness against a wider range of bacterial strains and to determine its safety in animal models.
Additionally, CNBC's anti-inflammatory properties make it a promising candidate for the development of new anti-inflammatory drugs. Further studies are needed to determine its effectiveness and safety in animal models.
Conclusion:
In conclusion, CNBC is a unique chemical compound that has gained significant attention in scientific research. Its complex synthesis process and unique structure make it an ideal candidate for a wide range of studies. Its potential applications in the fields of medicinal chemistry, antibacterial agents, and anti-inflammatory drugs make it a promising candidate for further research.

Synthesis Methods

The synthesis of CNBC involves a multi-step process that begins with the reaction of 4-chloroaniline and 4-nitrobenzoyl chloride in the presence of a base. This reaction produces 4-chloro-N-(4-nitrobenzoyl)aniline, which is then reacted with phosgene to form 4-chloro-N-(4-nitrobenzoyl)benzamide. The final step involves the reaction of this compound with ammonium carbonate to produce CNBC.